Cas no 104919-92-8 (Guanidine,N,N-bis(1,1-dimethylethyl)-)

Guanidine,N,N-bis(1,1-dimethylethyl)- structure
104919-92-8 structure
Product Name:Guanidine,N,N-bis(1,1-dimethylethyl)-
CAS No:104919-92-8
MF:C7H17N3
MW:143.229981184006
CID:137298
PubChem ID:9405
Update Time:2025-04-19

Guanidine,N,N-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N,N-bis(1,1-dimethylethyl)-
    • 1,1-di(propan-2-yl)guanidine
    • N,N-DI-ISO-PROPYL-GUANIDINE
    • 104919-92-8
    • SCHEMBL3077499
    • DTXSID30274494
    • AKOS006286754
    • 1,1-diisopropylguanidine
    • Inchi: 1S/C7H17N3/c1-5(2)10(6(3)4)7(8)9/h5-6H,1-4H3,(H3,8,9)
    • InChI Key: WPAUGFDCXHHMCR-UHFFFAOYSA-N
    • SMILES: N(C(=N)N)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 143.14200
  • Monoisotopic Mass: 143.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.11000
  • LogP: 1.79870

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